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Compound of Interest

Compound Name: Calcium;diiodide;tetrahydrate

Cat. No.: B088675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium diiodide (CaI₂) is an ionic compound of calcium and iodine. The tetrahydrate form, with

the chemical formula CaI₂·4H₂O, is a stable hydrate of this salt. It serves as a soluble source of

both calcium and iodide ions, making it a compound of interest in various chemical and

biological research applications. This guide provides an in-depth overview of its properties,

synthesis, and potential applications, with a focus on its relevance to drug development and

cellular research.

Physicochemical Properties
Calcium diiodide tetrahydrate is a white to light yellow crystalline solid. It is deliquescent,

meaning it has a strong tendency to absorb moisture from the air, and is highly soluble in water.

[1] Key quantitative properties are summarized in the table below.
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Property Value Reference

CAS Number 13640-62-5 [1]

Molecular Formula CaI₂·4H₂O

Molar Mass 365.95 g/mol [1]

Appearance
White to light yellow crystalline

solid
[1]

Solubility in Water Highly soluble [1]

Melting Point 779 °C (anhydrous) [1]

Boiling Point 1100 °C (anhydrous) [1]

Synthesis and Preparation
While direct synthesis of the anhydrous form can be achieved through the reaction of elemental

calcium and iodine, the tetrahydrate is typically prepared from its higher hydrate or through an

acid-base reaction followed by controlled dehydration.

Experimental Protocol: Preparation from Calcium
Carbonate and Hydroiodic Acid
This protocol is adapted from the synthesis of the hexahydrate and incorporates principles of

controlled dehydration.

Materials:

Calcium Carbonate (CaCO₃)

Hydroiodic Acid (HI), 57% aqueous solution

Deionized Water

Magnetic stirrer and stir bar

Heating mantle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Calcium_iodide
https://en.wikipedia.org/wiki/Calcium_iodide
https://en.wikipedia.org/wiki/Calcium_iodide
https://en.wikipedia.org/wiki/Calcium_iodide
https://en.wikipedia.org/wiki/Calcium_iodide
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction flask

Filtration apparatus (e.g., Büchner funnel)

Controlled temperature oven or vacuum oven

Procedure:

In a well-ventilated fume hood, slowly add a stoichiometric amount of calcium carbonate to a

stirred solution of hydroiodic acid in a reaction flask. The reaction is exothermic and will

produce carbon dioxide gas. CaCO₃(s) + 2HI(aq) → CaI₂(aq) + H₂O(l) + CO₂(g)[1]

Continue stirring until the effervescence ceases, indicating the completion of the reaction.

Gently heat the solution to remove any remaining dissolved CO₂.

Filter the resulting calcium iodide solution to remove any unreacted calcium carbonate or

other insoluble impurities.

Carefully evaporate the water from the filtrate by heating. The goal is to create a

concentrated solution without overheating, which could lead to the formation of lower

hydrates or the anhydrous salt.

Cool the concentrated solution to room temperature (approximately 25°C) to allow for the

crystallization of calcium iodide hydrates. Studies on the analogous calcium chloride system

suggest that the tetrahydrate is a stable form at this temperature.

Collect the crystals by filtration.

To ensure the desired tetrahydrate form, the crystals can be gently dried in a controlled

temperature oven. Based on thermogravimetric studies of similar halide hydrates, a

temperature between 40°C and 60°C should be sufficient to remove excess surface moisture

without driving off the waters of hydration of the tetrahydrate. The drying process should be

monitored to prevent the formation of the dihydrate or monohydrate.

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Calcium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium diiodide tetrahydrate's primary utility in a research context stems from its ability to

deliver iodide ions to biological systems. Iodide is an essential component of thyroid hormones

and has been implicated in various cellular signaling pathways.

Role in Cellular Signaling
Iodide ions are actively transported into thyroid cells by the sodium-iodide symporter (NIS).

Once inside the cell, iodide plays a crucial role in the synthesis of thyroid hormones, which

regulate metabolism and development. Beyond its role in the thyroid, iodide has been shown to

influence several key signaling pathways in other cell types. The presence of calcium ions in

this compound is also significant, as calcium is a ubiquitous second messenger involved in a

vast array of cellular processes, including the modulation of iodide transport.

The following diagrams illustrate the central role of iodide and related signaling pathways.

Figure 1: Iodide transport and thyroid hormone synthesis pathway.

Figure 2: Overview of signaling pathways influenced by iodide.

Experimental Protocols for In Vitro Research
The dual nature of calcium diiodide tetrahydrate as a source of both calcium and iodide ions

makes it a valuable tool for studying their interplay in cellular processes.

Experimental Protocol: Investigation of Iodide and
Calcium Effects on Iodide Transport in Thyroid Cells
This protocol is designed to assess how iodide uptake and efflux are modulated by calcium

signaling in a thyroid cell line (e.g., FRTL-5).

Materials:

FRTL-5 rat thyroid cell line

Cell culture medium (e.g., Coon's modified Ham's F-12) supplemented with appropriate

growth factors and serum

Calcium diiodide tetrahydrate (CaI₂·4H₂O)
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Sodium iodide (NaI) as a control

Calcium ionophore (e.g., A23187)

Radioisotope of iodine (e.g., Na¹²⁵I) for tracer studies

Hanks' Balanced Salt Solution (HBSS)

Scintillation counter and vials

Multi-well cell culture plates

Experimental Workflow:

Figure 3: Experimental workflow for iodide transport assays.

Procedure:

Cell Culture: Plate FRTL-5 cells in multi-well plates and culture until they reach confluence.

Pre-incubation: Prior to the assay, wash the cells and pre-incubate them in an iodide-free

medium to deplete intracellular iodide stores.

Iodide Uptake Assay:

Prepare treatment solutions containing calcium diiodide tetrahydrate at various

concentrations. Include controls with sodium iodide (to isolate the effect of the iodide ion)

and a calcium ionophore like A23187 (to mimic an increase in intracellular calcium).

Add the treatment solutions to the respective wells, followed by the addition of a known

amount of Na¹²⁵I as a tracer.

Incubate for a specified time (e.g., 30-60 minutes) at 37°C.

Terminate the uptake by rapidly washing the cells with ice-cold HBSS.

Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

Iodide Efflux Assay:
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Load the cells with Na¹²⁵I by incubating them in a medium containing the tracer.

Wash the cells to remove the extracellular tracer.

Add the treatment solutions (as in the uptake assay).

At various time points, collect the extracellular medium to measure the amount of iodide

that has effluxed from the cells.

At the end of the experiment, lyse the cells to determine the remaining intracellular

radioactivity.

Data Analysis: Calculate the rates of iodide uptake and efflux for each treatment condition.

Compare the effects of calcium diiodide tetrahydrate with the controls to determine the

specific roles of iodide and calcium in modulating iodide transport.

Safety and Handling
Calcium diiodide tetrahydrate is a hygroscopic and light-sensitive compound. It should be

stored in a tightly sealed container in a cool, dry, and dark place. As with all chemicals,

appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be worn when handling this compound. Consult the Safety Data Sheet (SDS) for detailed

safety information.

Conclusion
Calcium diiodide tetrahydrate is a valuable reagent for researchers in chemistry, biology, and

pharmacology. Its ability to provide both calcium and iodide ions makes it particularly useful for

investigating the intricate roles of these ions in cellular signaling and transport processes. The

protocols and information provided in this guide offer a solid foundation for utilizing this

compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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